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Compound of Interest

Compound Name: Urea ammonium nitrate

Cat. No.: B1144233 Get Quote

This technical support center provides guidance on the safe handling, storage, and

troubleshooting of Urea Ammonium Nitrate (UAN) solution in a laboratory setting. The

information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is UAN solution?

A1: UAN solution is a liquid fertilizer containing a mixture of urea, ammonium nitrate, and water.

[1][2] It is available in various concentrations, typically with 28%, 30%, or 32% nitrogen content.

[3][4]

Q2: What are the primary hazards associated with UAN solution in a laboratory?

A2: The primary hazards include serious eye irritation.[5] If the water in the solution evaporates,

the remaining residue, primarily ammonium nitrate and urea, can act as an oxidizer and may

become unstable or explosive under certain conditions, such as confinement and high

temperatures.[3][6] UAN is also corrosive to many metals, including carbon steel, copper, and

its alloys.[3][7]

Q3: What personal protective equipment (PPE) is required when handling UAN solution?

A3: The minimum required PPE includes a lab coat, chemical splash goggles, and gloves.[8][9]

[10] For tasks with a higher risk of splashing, a face shield should be worn in addition to
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goggles.[10] It is crucial to use chemically resistant gloves.[11]

Q4: How should UAN solution be stored in a laboratory?

A4: UAN solution should be stored in a cool, dry, and well-ventilated area away from heat,

direct sunlight, and sources of ignition.[3][12] It should be kept in tightly closed containers

made of compatible materials like stainless steel or carbon steel.[1][13] Avoid contact with

incompatible materials such as strong acids, bases, oxidizers, and combustible materials.[3]

[14]

Q5: How should UAN solution waste be disposed of?

A5: UAN solution waste should be managed in accordance with local, state, and federal

regulations.[6][15] It should not be poured down the drain.[4][16] Collect waste in a designated,

properly labeled, and compatible container for hazardous waste disposal.[17]
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Issue Possible Cause(s) Recommended Action(s)

Crystallization or "salting out"

of the solution

The temperature of the

solution has dropped below its

salt-out point.

Gently warm the solution while

stirring in a controlled

laboratory setting (e.g., a warm

water bath). Avoid direct, high

heat. For preventative

measures, store the solution at

a temperature above its

crystallization point.[18]

Corrosion of laboratory

equipment (e.g., metal

spatulas, containers)

UAN solution is corrosive to

many metals, including carbon

steel, copper, and zinc.[3][7]

Use equipment made of

compatible materials such as

stainless steel, glass, or

plastic.[13] If contact with

incompatible metals occurs,

clean the equipment

thoroughly with water

immediately after use.[18]

Unexpected experimental

results (e.g., pH shift,

contamination)

The UAN solution may have

become contaminated or its

concentration may have

changed due to evaporation.

Use fresh, properly stored

UAN solution for experiments.

Verify the concentration of the

solution if evaporation is

suspected. Ensure all labware

is clean and free of

contaminants.

Spill of UAN solution Accidental mishandling or

container failure.

For small spills, contain the

liquid with inert absorbent

material (e.g., vermiculite,

sand).[19][20] Scoop up the

absorbed material and place it

in a designated waste

container.[21] Clean the spill

area with water.[1] For large

spills, evacuate the area and

follow your institution's
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emergency procedures.[17]

[22]

Quantitative Data
Physical Properties of UAN Solutions

Property UAN 28% UAN 32%

Nitrogen Content (%) 28 32

Density (g/mL) ~1.28 1.32 - 1.33

pH 6.5 - 7.8 6.5 - 7.0

Salt-out Temperature (°C) -18 -2

Source: CF Industries Safety Data Sheet, Parrish and Heimbecker Guidelines[3][18]

Experimental Protocols
Protocol 1: General Handling and Dilution of UAN
Solution
This protocol outlines the steps for safely handling and preparing a diluted solution of UAN for

experimental use.

Methodology:

Preparation: Before starting, ensure you are wearing the appropriate PPE: a lab coat,

chemical splash goggles, and chemically resistant gloves.[8][9] Work in a well-ventilated

area.[3]

Measurement: Measure the required volume of concentrated UAN solution using a clean, dry

graduated cylinder or pipette.

Dilution: In a separate, appropriate container (e.g., a beaker or flask made of glass or a

compatible polymer), measure the required volume of deionized water.
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Mixing: Slowly add the concentrated UAN solution to the deionized water while gently stirring

with a compatible stir rod. Do not add water to the concentrated UAN solution to avoid

splashing.

Labeling: Clearly label the container with the diluted UAN solution's concentration, date of

preparation, and your initials.

Storage: Store the diluted solution in a tightly sealed, compatible container in a designated

cool and dry storage area.[12]

Cleanup: Thoroughly clean all glassware and equipment with water after use.[18] Dispose of

any waste according to your institution's guidelines.[6]

Protocol 2: UAN Solution Spill Cleanup Procedure
This protocol describes the steps for cleaning up a small spill of UAN solution (less than 1 liter)

in a laboratory setting.

Methodology:

Alert Personnel: Immediately alert others in the vicinity of the spill.[23]

Assess the Spill: Evaluate the size and nature of the spill. If the spill is large or involves other

hazardous materials, evacuate the area and follow your institution's emergency procedures.

[17][22]

Don PPE: Ensure you are wearing appropriate PPE, including a lab coat, chemical splash

goggles, and chemically resistant gloves.[8]

Contain the Spill: Confine the spill by creating a dike around the edges with an inert

absorbent material like vermiculite or sand.[19][20]

Absorb the Liquid: Apply the absorbent material over the entire spill, working from the

outside in.[19]

Collect Residue: Once the liquid is fully absorbed, use a scoop or tongs to collect the

material and place it into a designated, labeled hazardous waste container.[21]
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Decontaminate the Area: Clean the spill surface with water and a sponge or paper towels.[1]

[19] Place all cleaning materials into the waste container.

Dispose of Waste: Seal the waste container and arrange for its disposal through your

institution's hazardous waste management program.[6]

Wash Hands: Thoroughly wash your hands after completing the cleanup.[24]
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Caption: Workflow for Safe Handling and Dilution of UAN Solution.
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Caption: Decision-Making Workflow for UAN Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. public.agriconomie.com [public.agriconomie.com]

2. Urea Ammonium Nitrate (UAN) Corrosion Management | Veolia [watertechnologies.com]

3. careers-preprod.cfindustries.com [careers-preprod.cfindustries.com]

4. cfindustries.com [cfindustries.com]

5. sds.kochfertilizer.com [sds.kochfertilizer.com]

6. agricocanada.com [agricocanada.com]

7. en-es.ecolab.com [en-es.ecolab.com]

8. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

9. Personal Protective Equipment (PPE) | Environmental Health and Safety | Washington
University in St. Louis [ehs.wustl.edu]

10. uah.edu [uah.edu]

11. storwukentico03pd.blob.core.windows.net [storwukentico03pd.blob.core.windows.net]

12. dynonobel.com [dynonobel.com]

13. documentation.oci-global.com [documentation.oci-global.com]

14. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]

15. proman.org [proman.org]

16. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

17. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

18. parrishandheimbecker-ag.com [parrishandheimbecker-ag.com]

19. qmul.ac.uk [qmul.ac.uk]

20. acs.org [acs.org]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1144233?utm_src=pdf-custom-synthesis
https://public.agriconomie.com/fiche-produit/engrais/FDS/FDS_N39_1_ID2.pdf
https://www.watertechnologies.com/products/chemical-processing-treatment/uan-corrosion-management
https://careers-preprod.cfindustries.com/globalassets/cf-industries/media/documents/safety-data-sheets/uan---north-america/urea_ammonium_nitrate_solution_uan_sds.pdf
https://www.cfindustries.com/globalassets/cf-industries/media/documents/safety-data-sheets/uan---north-america/urea-ammonium-nitrate-v-2.2-en.pdf
https://sds.kochfertilizer.com/Communities/kochfertilizer/getsds.ashx?ID=1354
https://www.agricocanada.com/wp-content/uploads/2016/09/agric-101-SDS_Urea-Ammonium-Nitrate-UAN-Solution.pdf
https://en-es.ecolab.com/-/media/Widen/Nalco-Water/Chemical-Processing/R-2014_comprehensive_guide_UAN_corrosion_management_pdf.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.wustl.edu/personal-protective-equipment/
https://ehs.wustl.edu/personal-protective-equipment/
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://storwukentico03pd.blob.core.windows.net/croplanmedia/wucn/media/wucn/pdf/cn_sds/uan28-0-0nutrien.pdf
https://www.dynonobel.com/siteassets/product-hub/safety-data-sheets/1138-uan.pdf
https://documentation.oci-global.com/wp-content/uploads/2023/06/OCI-Nitrogen-Safety-Data-Sheet-UAN-30-32-GB-IE.pdf
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/26-0-0_UAN_Solution_MSDS.pdf
https://www.proman.org/wp-content/uploads/2023/05/Urea-Ammonium-Nitrate-Solution-SDS-2022.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Ammonium-Nitrate_2014-11-21.docx
https://parrishandheimbecker-ag.com/crop-inputs/crop-nutrients/guidelines-for-uan-solutions/
https://www.qmul.ac.uk/hsd/media/hsd/documents/QMUL_HS_133a-Laboratory-Chemical-Solvent-Biological-Spill_Emergency-Protocol_Clean-up-guidance.pdf
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


21. ehs.utk.edu [ehs.utk.edu]

22. ccny.cuny.edu [ccny.cuny.edu]

23. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

24. agricultorul.com [agricultorul.com]

To cite this document: BenchChem. [Technical Support Center: Urea Ammonium Nitrate
(UAN) Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1144233#safe-handling-and-storage-protocols-for-
uan-in-a-lab-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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